N-(2-chlorobenzyl)-3-tosylquinoxalin-2-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-chlorobenzyl)-3-tosylquinoxalin-2-amine is a useful research compound. Its molecular formula is C22H18ClN3O2S and its molecular weight is 423.92. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Photocatalytic Reactions
Quinoxaline derivatives have been synthesized through iodine-catalyzed C-N bond formation under ambient conditions, showcasing their potential in metal-free cross-dehydrogenative coupling reactions. This method offers practical access to pharmaceutically active 3-aminoquinoxalinone derivatives, highlighting the utility of quinoxaline compounds in synthesizing bioactive molecules through versatile and functional group-tolerant reactions (Gupta et al., 2017).
Antimicrobial Activity
Quinoxaline derivatives have been explored for their antimicrobial properties. The synthesis of new quinoxaline derivatives aimed at optimizing antimicrobial activity underscores the potential of these compounds in developing new antibacterial and antifungal agents. This research avenue is particularly promising for addressing the need for novel antimicrobials due to rising antibiotic resistance (Singh et al., 2010).
Anticancer Applications
The exploration of quinoxaline derivatives as anticancer agents through synthesis methodologies involving AlCl3 facilitated C–N bond formation and Pd/C–Cu mediated coupling–cyclization strategy further exemplifies the diverse applications of these compounds in medicinal chemistry. Some synthesized compounds have shown promising anti-proliferative properties against cancer cell lines, indicating the potential of quinoxaline derivatives in cancer research (Prasad et al., 2012).
Photoredox Catalysis in Amination Reactions
Quinoxaline compounds have also been utilized in photoredox catalysis for site-selective amination of aromatics, demonstrating their role in the development of new synthetic methodologies for constructing C-N bonds. This application is particularly relevant for the synthesis of compounds with potential pharmaceutical applications, showcasing the adaptability of quinoxaline derivatives in synthetic organic chemistry (Romero et al., 2015).
Mechanism of Action
Target of Action
Similar compounds have been shown to interact with various enzymes and receptors in the body
Mode of Action
It’s known that benzylic compounds are activated towards free radical attack . This suggests that the compound might interact with its targets through a free radical mechanism, leading to various biochemical changes .
Biochemical Pathways
Similar compounds have been shown to influence various biochemical pathways . For instance, some compounds can promote certain endosomal transport pathways
Pharmacokinetics
Similar compounds have been shown to undergo extensive n1-oxidation by animal hepatic microsomes . This suggests that the compound might have similar pharmacokinetic properties.
Result of Action
Similar compounds have been shown to protect against certain types of toxicity . This suggests that the compound might have similar protective effects.
Action Environment
Similar compounds have been shown to be highly soluble in water and quite volatile, which may influence their action and stability .
Properties
IUPAC Name |
N-[(2-chlorophenyl)methyl]-3-(4-methylphenyl)sulfonylquinoxalin-2-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H18ClN3O2S/c1-15-10-12-17(13-11-15)29(27,28)22-21(24-14-16-6-2-3-7-18(16)23)25-19-8-4-5-9-20(19)26-22/h2-13H,14H2,1H3,(H,24,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OLTQYYWCQZATTR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)C2=NC3=CC=CC=C3N=C2NCC4=CC=CC=C4Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H18ClN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
423.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.